Methyl thiocyanate
Methyl thiocyanate
Methyl thiocyanate is a reagent that is used in the synthesis of WAK 4103, which is a metabolite of Imidacloprid, a neonicotinoid; the active ingredient in certain neuro-active insecticides. Reports show that when exposed to neonicotinid pesticides honeybees have probelms returnign home after foraging and bumblebee colonies grow poorly and produce fewer queens. Nauen, R., et. al.: Pestic. Sci., 55, 265 ; Chauzat, M., et al.: Env. Entomol., 38, 514 ; Patial, A., et al.: Env. Ecol., 27, 320 ; Fernandez-Bayo, J., et al.: J. Agric., Food Chem., 57, 5435 ; Tomizawa, M., et al.: J. Med. Chem., 52, 3735 ; Chem. and Eng. News 90: 10
Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
Brand Name:
Vulcanchem
CAS No.:
556-64-9
VCID:
VC20915996
InChI:
InChI=1S/C2H3NS/c1-4-2-3/h1H3
SMILES:
CSC#N
Molecular Formula:
C2H3NS
Molecular Weight:
73.12 g/mol
Methyl thiocyanate
CAS No.: 556-64-9
Cat. No.: VC20915996
Molecular Formula: C2H3NS
Molecular Weight: 73.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl thiocyanate is a reagent that is used in the synthesis of WAK 4103, which is a metabolite of Imidacloprid, a neonicotinoid; the active ingredient in certain neuro-active insecticides. Reports show that when exposed to neonicotinid pesticides honeybees have probelms returnign home after foraging and bumblebee colonies grow poorly and produce fewer queens. Nauen, R., et. al.: Pestic. Sci., 55, 265 ; Chauzat, M., et al.: Env. Entomol., 38, 514 ; Patial, A., et al.: Env. Ecol., 27, 320 ; Fernandez-Bayo, J., et al.: J. Agric., Food Chem., 57, 5435 ; Tomizawa, M., et al.: J. Med. Chem., 52, 3735 ; Chem. and Eng. News 90: 10 Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998) Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid. |
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| CAS No. | 556-64-9 |
| Molecular Formula | C2H3NS |
| Molecular Weight | 73.12 g/mol |
| IUPAC Name | methyl thiocyanate |
| Standard InChI | InChI=1S/C2H3NS/c1-4-2-3/h1H3 |
| Standard InChI Key | VYHVQEYOFIYNJP-UHFFFAOYSA-N |
| SMILES | CSC#N |
| Canonical SMILES | CSC#N |
| Boiling Point | 266 to 271 °F at 760 mm Hg (EPA, 1998) 132.9 °C 130-133 °C |
| Colorform | COLORLESS LIQUID |
| Melting Point | -60 °F (EPA, 1998) -5.0 °C Fp ?91 ° -51 °C |
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